N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide
• InChI: InChI=1S/C19H19N3O4S/c23-17(20-8-11-4-5-15-16(6-11)26-10-25-15)7-12-9-27-19-21-14-3-1-2-13(14)18(24)22(12)19/h4-6,12H,1-3,7-10H2,(H,20,23)
• InChI Key: VRBIFDCJZYFOFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C3N(C2=O)C(CS3)CC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

Compounds structurally related to the specified chemical have been reported to exhibit enzyme inhibitory properties and potential anticancer activities. For instance, derivatives of benzothiazole and pyrimidine have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, indicating their significance in the development of new anticancer agents (Nagaraju et al., 2020). These findings support the potential application of the mentioned compound in cancer research, focusing on the design and synthesis of novel anticancer drugs.

Antimicrobial Properties

Research into the synthesis and biological evaluation of novel heterocyclic compounds, including those containing benzothiazole and pyrimidine derivatives, has demonstrated significant antimicrobial properties. Such compounds have been tested against a range of bacterial and fungal strains, showing promising antibacterial and antifungal activities, which could be leveraged in the development of new antimicrobial agents (Rezki, 2016).

Antioxidant Activity

The antioxidant properties of fused heterocyclic compounds derived from similar structural frameworks have been investigated, highlighting their potential application in the mitigation of oxidative stress-related conditions. These studies have contributed to understanding the role of such compounds in protecting against oxidative damage, which is linked to various chronic diseases, including neurodegenerative disorders (Salem et al., 2015).